2-(4-fluorophenoxy)-N-(1-methyl-4-piperidinyl)acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-(1-methylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C14H19FN2O2/c1-17-8-6-12(7-9-17)16-14(18)10-19-13-4-2-11(15)3-5-13/h2-5,12H,6-10H2,1H3,(H,16,18)
• InChI Key: OVYIDVYMGILGFC-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NC(=O)COC2=CC=C(C=C2)F
• Molecular Formula: C14H19FN2O2
• Molecular Weight: 266.31 g/mol

Description

2-(4-fluorophenoxy)-N-(1-methyl-4-piperidinyl)acetamide (also known as FMPA) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of neuroscience. FMPA has been found to have a unique mechanism of action that makes it a promising candidate for further research in the treatment of neurological disorders.

Mechanism of Action

The mechanism of action of FMPA is not fully understood, but it is believed to involve the modulation of sigma-1 and NMDA receptors. FMPA has been found to enhance the activity of sigma-1 receptors, which in turn modulate the activity of NMDA receptors. This modulation is thought to be responsible for the neuroprotective effects of FMPA.
Biochemical and Physiological Effects:
FMPA has been found to have several biochemical and physiological effects. It has been shown to increase the release of several neurotransmitters, including dopamine, serotonin, and norepinephrine. FMPA has also been found to have a neuroprotective effect, reducing the damage caused by oxidative stress and inflammation. Additionally, FMPA has been found to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One advantage of FMPA is its high selectivity for sigma-1 receptors, which makes it a useful tool for studying the role of these receptors in various physiological processes. FMPA also has a relatively long half-life, which allows for sustained effects in animal models. However, FMPA has some limitations for lab experiments, including its relatively low solubility in water and its potential toxicity at high doses.

Future Directions

There are several potential future directions for research on FMPA. One area of interest is the development of new sigma-1 receptor ligands based on the structure of FMPA. These ligands could have improved selectivity and efficacy compared to FMPA. Another potential direction is the investigation of the role of sigma-1 receptors in the pathophysiology of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Finally, further research is needed to fully understand the mechanism of action of FMPA and its potential applications in the treatment of neurological disorders.

Synthesis Methods

The synthesis of FMPA involves several steps, including the reaction of 4-fluoroanisole with benzyl chloride, followed by the reaction of the resulting product with N-methylpiperidine and acetyl chloride. The final product is obtained through a purification process involving recrystallization.

Scientific Research Applications

FMPA has been extensively studied for its potential applications in the field of neuroscience. In particular, it has been found to have a high affinity for sigma-1 receptors, which are involved in a variety of physiological processes, including neurotransmitter release, ion channel regulation, and cell survival. FMPA has also been found to have a modulatory effect on the activity of N-methyl-D-aspartate (NMDA) receptors, which are involved in learning and memory processes.